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Compound of Interest
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Cat. No.: B1166048 Get Quote

Technical Support Center: VELP DK 20 Digestion
Unit
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to help researchers, scientists, and drug development professionals resolve

issues related to incomplete digestion in the VELP DK 20 digestion unit.

Frequently Asked Questions (FAQs)
Q1: What are the primary functions of the VELP DK 20 digestion unit?

The VELP DK 20 is a digestion unit designed for Kjeldahl nitrogen analysis, which is crucial for

protein determination in various samples. It is also versatile enough for Chemical Oxygen

Demand (COD) applications in environmental analysis and other wet digestion procedures

required in the chemical and pharmaceutical industries.[1][2][3] The unit features an aluminum

heating block that ensures high thermal homogeneity up to 450°C, providing accurate and

repeatable digestion conditions.[2][3][4][5]

Q2: What are the key operational parameters of the DK 20?

The DK 20 allows for the programming of up to 20 methods, each with up to 4 temperature

ramps.[3][5][6][7] The temperature can be set from ambient to 450°C with a stability of ±0.5°C.
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[2][3][4][5] Digestion times can be programmed from 1 to 999 minutes.[3] The unit can

simultaneously process up to 20 samples in 250 ml test tubes.[2][3]

Q3: What are the common causes of incomplete digestion in the Kjeldahl method?

Incomplete digestion can stem from several factors, including:

Incorrect temperature and time settings: The digestion temperature is critical and generally

should be between 360°C and 420°C.[8] Insufficient time or temperature can lead to

incomplete breakdown of the sample matrix.[8][9]

Inappropriate sample-to-acid ratio: An incorrect ratio of sulfuric acid to the sample can hinder

the digestion process.[10]

Improper catalyst selection or quantity: Catalysts are essential for accelerating the digestion.

The choice and amount of catalyst must be appropriate for the sample type.[8]

Sample characteristics: Samples with high fat content, complex molecular structures, or

large particle sizes can be challenging to digest.[8][10]

Foaming: Excessive foaming can prevent uniform heating and lead to sample loss.[1]

Q4: How can I prevent foaming during digestion?

Foaming can be minimized by:

Using anti-foaming tablets or a few drops of an anti-foam emulsion.[3][4]

Gradually increasing the temperature at the beginning of the digestion process.

Ensuring the sample is properly homogenized and does not contain an excessive amount of

fat or oil without appropriate pre-treatment.

Troubleshooting Guide for Incomplete Digestion
This guide provides a systematic approach to diagnosing and resolving incomplete digestion

issues with your VELP DK 20 unit.
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Issue 1: The digested sample is not clear and contains black or brown particles.

This is a clear indicator of incomplete mineralization of the sample.[2][11]

Question: Was the digestion temperature and time appropriate for the sample type?

Answer: Different sample matrices require specific temperature and time profiles. For

instance, samples with high organic matter may require a longer digestion time or a higher

final temperature. The VELP DK 20 allows for programming up to 4 temperature ramps to

optimize the digestion process.[3][5][6][7] A general recommendation is to maintain a

digestion temperature between 370°C and 400°C.[9] If the temperature is too low, the

digestion will be slow and potentially incomplete.[9] Conversely, temperatures exceeding

420°C can lead to nitrogen loss.[8]

Solution: Consult established methods for your specific sample type to determine the

optimal temperature and time settings. If you are unsure, start with a standard program

and adjust as needed. Consider increasing the final digestion time or adding an

intermediate temperature step.

Question: Was the correct amount and type of catalyst used?

Answer: Catalysts significantly speed up the digestion process.[8][12] VELP offers pre-

dosed KjTabs™ with different compositions (e.g., copper, selenium, titanium) to suit

various applications.[12][13] Using an insufficient amount of catalyst or a catalyst not

suitable for your sample can result in incomplete digestion.[8]

Solution: Ensure you are using the recommended catalyst for your sample type and in the

correct quantity. For difficult-to-digest samples, a more potent catalyst or a combination of

catalysts might be necessary.

Question: Was the volume of sulfuric acid adequate for the sample size?

Answer: Concentrated sulfuric acid is the digesting agent. An insufficient amount will result

in an incomplete reaction.[10] For most samples, 12-20 ml of concentrated sulfuric acid is

recommended.[2][11]
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Solution: Increase the volume of sulfuric acid, especially for larger samples or those with a

high organic content.

Issue 2: The results show low nitrogen recovery.

Low nitrogen recovery can be a consequence of incomplete digestion or nitrogen loss during

the process.

Question: Did the digestion temperature exceed 420°C?

Answer: While higher temperatures accelerate digestion, temperatures above 420°C can

cause the pyrolytic loss of nitrogen, leading to inaccurate results.[8][9]

Solution: Program the DK 20 to not exceed a maximum temperature of 420°C. The unit's

microprocessor-controlled temperature ensures high precision (±0.5°C), which helps in

preventing overheating.[2][3][4][5]

Question: Was there excessive foaming or splattering during digestion?

Answer: Foaming can carry sample material up the sides of the digestion tube, away from

the hot acid, leading to incomplete digestion and potential loss of sample.

Solution: Use anti-foaming tablets as recommended by VELP.[3] Also, a slower initial

temperature ramp can help to control vigorous reactions with certain sample types.

Issue 3: The digested sample has solidified upon cooling.

This phenomenon, known as "salting out," can make it difficult to proceed with the distillation

step.

Question: Was the ratio of potassium sulfate to sulfuric acid too high?

Answer: Potassium sulfate is added to increase the boiling point of the sulfuric acid.[8][9]

However, an excessively high salt-to-acid ratio can lead to the crystallization of the digest

upon cooling.

Solution: Ensure the correct ratio of catalyst (which contains potassium sulfate) to sulfuric

acid is used. If the problem persists, slightly decreasing the amount of catalyst or
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increasing the volume of sulfuric acid can help.

Data Presentation
Table 1: Recommended Digestion Parameters for Common Sample Types

Sample Type
Sample Weight
(g)

Sulfuric Acid
(ml)

Catalyst

Digestion
Program
(Temperature
°C / Time min)

Milk & Dairy 1 - 2 15 - 20 KjTabs™ VCT

Ramp 1: 180°C /

15 minRamp 2:

420°C / 60 min

Grains & Cereals 0.5 - 1 12 - 15 KjTabs™ VST

Ramp 1: 250°C /

20 minRamp 2:

420°C / 75 min

Meat & Fish 0.5 - 1 15 - 20 KjTabs™ VS

Ramp 1: 200°C /

30 minRamp 2:

420°C / 90 min

Soil & Sediments 0.2 - 1 10 - 15 KjTabs™ VCM

Ramp 1: 150°C /

30 minRamp 2:

390°C / 60 min

Wastewater 25 - 50 ml 10 - 15 KjTabs™ VCM

Ramp 1: 150°C /

30 minRamp 2:

380°C / 120 min

Note: These are general guidelines. The optimal parameters may vary depending on the

specific characteristics of the sample.

Table 2: Composition of VELP KjTabs™ Catalysts
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Catalyst Name Composition Primary Application

KjTabs™ VCM K₂SO₄, CuSO₄, TiO₂ Water, environmental samples

KjTabs™ VKPC K₂SO₄, CuSO₄
Grains, cereals, and baked

products

KjTabs™ VCT K₂SO₄, CuSO₄, TiO₂ Milk and dairy products

KjTabs™ VST K₂SO₄, Se, CuSO₄
Oil, lubricating oils, and fuel

oils

KjTabs™ VTCT K₂SO₄, CuSO₄, TiO₂ Milk and dairy products

KjTabs™ VW K₂SO₄, Se Plants, feeds, and oilseeds

KjTabs™ VS K₂SO₄, Se
General purpose, difficult

samples

Experimental Protocols
Standard Operating Procedure for Kjeldahl Digestion using the VELP DK 20

Sample Preparation:

Accurately weigh 0.2 to 2 grams of the homogenized sample into a nitrogen-free weighing

boat and record the weight.[14][15]

Carefully transfer the weighing boat containing the sample into a 250 ml Kjeldahl digestion

tube.

Reagent Addition:

Add the appropriate VELP KjTabs™ catalyst to each digestion tube.[3]

In a fume hood, carefully add 12-20 ml of concentrated (98%) sulfuric acid to each tube.[2]

[11]

If the sample is known to foam, add one anti-foaming tablet.[3]
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Digestion Program Setup:

Turn on the VELP DK 20 unit.

Select or program the desired digestion method using the control panel. The DK 20 can

store up to 20 programs with 4 temperature ramps each.[3][5][6][7]

A typical program involves an initial ramp to a lower temperature to initiate the reaction

gently, followed by a ramp to the final digestion temperature (e.g., 420°C).[8]

Digestion Process:

Place the digestion tubes into the heating block of the DK 20.

Ensure the fume extraction system is properly connected and activated.

Start the pre-programmed digestion cycle.

The digestion is complete when the solution becomes clear and colorless or has a light

blue/green tint.[2][11][16]

Cooling:

Once the program is complete, allow the digestion tubes to cool in the heating block or a

designated cooling rack.

Before proceeding to distillation, the samples should be cooled to room temperature.

Mandatory Visualization
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Caption: Troubleshooting workflow for incomplete digestion.
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Caption: Overview of the Kjeldahl method workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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